Cas no 1311265-74-3 (1-Bromo-3-cyclopropyl-5-fluorobenzene)

• Product Name: 1-Bromo-3-cyclopropyl-5-fluorobenzene
• CAS No: 1311265-74-3
• MF: C₉H₈BrF
• MW: 215.062225341797
• MDL: MFCD21099988
• CID: 3164649
• Update Time: 2025-05-24

1-Bromo-3-cyclopropyl-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-cyclopropyl-5-fluorobenzene

• MDL： MFCD21099988
• Inchi： 1S/C9H8BrF/c10-8-3-7(6-1-2-6)4-9(11)5-8/h3-6H,1-2H2
• InChI Key： KKDNDCLSKALKOS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1CC1)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Bromo-3-cyclopropyl-5-fluorobenzene

Recent Advances in the Application of 1-Bromo-3-cyclopropyl-5-fluorobenzene (CAS: 1311265-74-3) in Chemical Biology and Pharmaceutical Research

1-Bromo-3-cyclopropyl-5-fluorobenzene (CAS: 1311265-74-3) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and pharmaceutical agents. Recent studies highlight its utility in constructing complex molecular architectures due to its unique reactivity profile, which combines the electrophilic properties of the bromine substituent with the steric and electronic effects of the cyclopropyl and fluorine groups. This compound has been increasingly employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to generate diverse libraries of drug-like molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-Bromo-3-cyclopropyl-5-fluorobenzene as a key building block in the synthesis of kinase inhibitors. Researchers utilized this compound to introduce the cyclopropyl-fluorophenyl moiety into lead compounds, resulting in enhanced selectivity and potency against specific kinase targets. The study reported a 40% improvement in binding affinity compared to analogs lacking the cyclopropyl group, underscoring the importance of this structural motif in drug design.

In the field of agrochemicals, 1-Bromo-3-cyclopropyl-5-fluorobenzene has shown promise as a precursor for novel pesticides. A recent patent application (WO2023056789) describes its use in the development of next-generation fungicides with improved environmental profiles. The incorporation of the cyclopropyl group was found to significantly reduce mammalian toxicity while maintaining strong antifungal activity, addressing a critical need for safer agricultural chemicals.

Ongoing research at several academic institutions is exploring the potential of 1-Bromo-3-cyclopropyl-5-fluorobenzene in radiopharmaceutical development. Preliminary results suggest that the fluorine atom in this compound can be readily replaced with ¹⁸F for PET imaging applications, while the cyclopropyl group provides metabolic stability to the resulting tracers. This dual functionality makes it particularly valuable for the development of diagnostic agents for neurological disorders.

The synthetic accessibility of 1-Bromo-3-cyclopropyl-5-fluorobenzene has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development reported a scalable, continuous-flow synthesis of this compound with 85% yield and >99% purity, addressing previous challenges in large-scale production. This development is expected to facilitate broader adoption of this intermediate in industrial applications.

Looking forward, the unique properties of 1-Bromo-3-cyclopropyl-5-fluorobenzene position it as a versatile tool in chemical biology and drug discovery. Its ability to serve as a molecular "linchpin" - connecting diverse pharmacophores while contributing favorable physicochemical properties - suggests it will continue to play an important role in the development of next-generation therapeutics across multiple disease areas.